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Compound of Interest

Compound Name: 2-Hydroxy-3-methylbutanal

Cat. No.: B14016289

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and available data for 2-Hydroxy-3-methylbutanal. The information is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Molecular and Physical Properties

2-Hydroxy-3-methylbutanal, also known as 2-hydroxy-3-methylbutyraldehyde, is an organic
compound characterized by the presence of both a hydroxyl and an aldehyde functional group.
[1] This alpha-hydroxy aldehyde structure imparts significant reactivity, making it a valuable
intermediate in various organic syntheses.[1] The molecule contains a stereocenter, meaning it
can exist as different stereoisomers, such as (2S)-2-hydroxy-3-methylbutanal.[1][2]

Physicochemical and Computed Data

The following table summarizes the key quantitative data for 2-Hydroxy-3-methylbutanal,
including its identifiers and computed physicochemical properties.
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Property Value Source
Molecular Formula C5H1002 [11[3][4]
Molecular Weight 102.13 g/mol [11[415]
IUPAC Name 2-hydroxy-3-methylbutanal [4]

CAS Number 67755-97-9 [3][4]

Canonical SMILES

CC(C)C(C=0)0

[3]4]

Boiling Point 143°C at 760 mmHg [315]
Density 0.957 g/cm? [11[3]
Flash Point 48.4°C [3][5]

Vapor Pressure

2.19 mmHg at 25°C

[3]

pKa 13.28 + 0.20 (Predicted) [3]
LogP 0.20220 [3]
XLogP3 0.4 [31[4]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C:;untg p 2 13
Rotatable Bond Count 2 [31[5]

Exact Mass 102.068079557 Da [3114]
Topological Polar Surface Area  37.3 A2 [1114]
Complexity 59.1 [3][4]

Molecular Structure Visualization

The molecular structure of 2-Hydroxy-3-methylbutanal is depicted in the following diagram,
generated using the Graphviz DOT language.

Figure 1: 2D molecular structure of 2-Hydroxy-3-methylbutanal.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/B14016289
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.benchchem.com/product/B14016289
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.echemi.com/products/pd2109084078-2-hydroxy-3-methylbutanal.html
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.echemi.com/products/pd2109084078-2-hydroxy-3-methylbutanal.html
https://www.benchchem.com/product/B14016289
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.echemi.com/products/pd2109084078-2-hydroxy-3-methylbutanal.html
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://www.echemi.com/products/pd2109084078-2-hydroxy-3-methylbutanal.html
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.benchchem.com/product/B14016289
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.lookchem.com/ProductWholeProperty_LCPL283939.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95367
https://www.benchchem.com/product/b14016289?utm_src=pdf-body
https://www.benchchem.com/product/b14016289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14016289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Hydroxy-3-
methylbutanal are not readily available in the public domain. However, it is known to be a
commercially available compound, suggesting established industrial synthesis routes exist.[3]
General synthetic strategies for a-hydroxy aldehydes often involve the oxidation of
corresponding diols or the formylation of ketones.

Characterization of 2-Hydroxy-3-methylbutanal would typically involve a combination of
chromatographic and spectrometric techniques.[6]

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique would be suitable for
separating the compound from a mixture and determining its molecular weight and
fragmentation pattern, aiding in structural confirmation.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed information about the chemical environment of the hydrogen and carbon
atoms, respectively, which is crucial for unambiguous structure elucidation.[6] Predicted 3C
NMR spectra for related compounds are available in spectral databases.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
vibrational frequencies of the functional groups present, such as the strong C=0 stretch of
the aldehyde (around 1720 cm~1) and the broad O-H stretch of the alcohol group (around
3400 cm™1).[6]

Biological and Chemical Context

While specific signaling pathways involving 2-Hydroxy-3-methylbutanal are not well-
documented, its structural motifs are found in various biologically relevant molecules. It is a
known flavor compound and can be formed during fermentation processes. For instance, the
related compounds 2-methylbutanal and 3-methylbutanal are recognized as contributors to the
malty aroma in certain types of cheese and are products of amino acid metabolism in
microorganisms.[8][9] The synthesis of these related aldehydes can occur via the Strecker
degradation of amino acids like leucine and isoleucine.[9] Furthermore, 3-methylbutanal can be
an intermediate in the synthesis of 3-methylbutanoic acid and 3-methylbutanol.[10]
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The reactivity of the a-hydroxy aldehyde functionality makes 2-Hydroxy-3-methylbutanal a
versatile building block in organic synthesis for the construction of more complex molecules
that may have applications in pharmaceuticals and flavor chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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